1-naphthylmethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate

• IUPAC Name: naphthalen-1-ylmethyl 5-oxo-1-phenylpyrrolidine-3-carboxylate
• InChI: InChI=1S/C22H19NO3/c24-21-13-18(14-23(21)19-10-2-1-3-11-19)22(25)26-15-17-9-6-8-16-7-4-5-12-20(16)17/h1-12,18H,13-15H2
• InChI Key: OPJPBUVKFBBRAX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2)C(=O)OCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol

Description

1-naphthylmethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate is a chemical compound with the molecular formula C16H15NO3. It is known for its unique structure, which includes a naphthylmethyl group, a phenyl group, and a pyrrolidine ring. This compound is of interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-naphthylmethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate typically involves the reaction of 1-naphthylmethylamine with 5-oxo-1-phenyl-3-pyrrolidinecarboxylic acid. The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

1-naphthylmethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the naphthylmethyl or phenyl groups, leading to the formation of substituted products.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with fewer oxygen-containing functional groups.

Substitution: Substituted products with various functional groups replacing hydrogen atoms on the naphthylmethyl or phenyl rings.

Scientific Research Applications

1-naphthylmethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-naphthylmethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in microbial growth, thereby exhibiting antimicrobial properties .

Comparison with Similar Compounds

Similar Compounds

• 1-(4-Methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid
• 1-(3-Isopropoxypropyl)-5-oxo-3-pyrrolidinecarboxylic acid
• 1-(3-Butoxypropyl)-5-oxo-3-pyrrolidinecarboxylic acid

Uniqueness

1-naphthylmethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate is unique due to its specific combination of functional groups and structural features. The presence of both naphthylmethyl and phenyl groups, along with the pyrrolidine ring, imparts distinct chemical and biological properties that differentiate it from similar compounds .